Cas no 66449-54-5 (2,5-Piperazinedione,3,3,6-trimethyl-(9CI))

2,5-Piperazinedione,3,3,6-trimethyl-(9CI) structure
66449-54-5 structure
Product Name:2,5-Piperazinedione,3,3,6-trimethyl-(9CI)
CAS No:66449-54-5
MF:C7H12N2O2
MW:156.182381629944
CID:964035
PubChem ID:10534917
Update Time:2025-04-19

2,5-Piperazinedione,3,3,6-trimethyl-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 2,5-Piperazinedione,3,3,6-trimethyl-(9CI)
    • 3,3,6-trimethylpiperazine-2,5-dione
    • DTXSID90441327
    • AKOS014212848
    • 66449-54-5
    • DB-303998
    • Inchi: 1S/C7H12N2O2/c1-4-5(10)9-7(2,3)6(11)8-4/h4H,1-3H3,(H,8,11)(H,9,10)
    • InChI Key: QWLLBIAYORQXSC-UHFFFAOYSA-N
    • SMILES: O=C1C(C)(C)NC(C(C)N1)=O

Computed Properties

  • Exact Mass: 156.089877630g/mol
  • Monoisotopic Mass: 156.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 58.2Ų
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